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Compound of Interest

Compound Name: UNC3230

Cat. No.: B611581 Get Quote

UNC3230 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with best practices for dissolving, storing, and troubleshooting the use of

UNC3230, a potent and selective PIP5K1C inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is UNC3230 and what is its primary mechanism of action?

A: UNC3230 is a small molecule inhibitor of Phosphatidylinositol-4-Phosphate 5-Kinase Type 1

Gamma (PIP5K1C), with an IC50 of approximately 41 nM.[1] It acts as an ATP-competitive

inhibitor of PIP5K1C.[2] By inhibiting PIP5K1C, UNC3230 reduces the cellular levels of

phosphatidylinositol (4,5)-bisphosphate (PIP2), a key signaling molecule involved in various

cellular processes, including nociceptive signaling.[3][4] It has been shown to have

antinociceptive and potential anticancer effects.[5]

Q2: What are the recommended solvents for dissolving UNC3230?

A: UNC3230 is soluble in several organic solvents. Dimethyl sulfoxide (DMSO) and N,N-

Dimethylformamide (DMF) are the most effective solvents, with a solubility of up to 30 mg/mL.

[3][6][7][8] It has very limited solubility in ethanol (0.2 mg/mL).[3][6][7][8] For in vivo studies,

stock solutions in DMSO can be further diluted in vehicles like corn oil or a mixture of PEG300,

Tween80, and water.[5][9]
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Q3: How should I prepare a stock solution of UNC3230?

A: To prepare a stock solution, it is recommended to use fresh, high-quality DMSO.[9] Based

on the desired concentration, calculate the required volume of solvent. For example, to prepare

a 10 mM stock solution from 1 mg of UNC3230 (MW: 344.43 g/mol ), you would add 0.29 mL of

DMSO.[3] Ensure the compound is fully dissolved, using sonication or gentle heating if

necessary.[5]

Q4: What are the best practices for storing UNC3230 powder and stock solutions?

A: Proper storage is crucial to maintain the stability and activity of UNC3230.

Powder: Store the solid compound at -20°C for long-term storage (up to 3-4 years).[3][6] For

short-term storage (days to weeks), it can be kept at 4°C.[3][10]

Stock Solutions: Aliquot the stock solution into smaller volumes to avoid repeated freeze-

thaw cycles.[9] Store these aliquots at -80°C for up to one year or at -20°C for up to one

month.[9]

Q5: Is UNC3230 selective for PIP5K1C?

A: Yes, UNC3230 is a selective inhibitor of PIP5K1C. It has been shown to have high selectivity

for PIP5K1C over other lipid kinases, including the PI3-kinase family.[1][6] It does, however,

also show some activity against PIP4K2C.[4][11]
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Issue Potential Cause Recommended Solution

Precipitation in stock solution

upon storage

Improper storage temperature;

repeated freeze-thaw cycles.

Store aliquots at -80°C to

minimize degradation. Avoid

repeated warming and cooling

of the entire stock. Before use,

allow the aliquot to warm to

room temperature and vortex

briefly.

Compound precipitates out of

solution during experiment

Low solubility in the aqueous

experimental buffer.

Ensure the final concentration

of DMSO (or other organic

solvent) in your assay is as

high as permissible for your

experimental system. If

precipitation persists, consider

using a surfactant like

Tween80 or a different

formulation for in vivo studies.

[9]

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

handling.

Always use freshly prepared

working solutions from a

properly stored stock. Avoid

prolonged exposure of the

compound to light. Verify the

purity of your compound if you

suspect degradation.

Low efficacy in in vivo studies
Poor bioavailability or rapid

metabolism.

The original research notes

that UNC3230 has a narrow

efficacy window and low

solubility in vehicles, which can

limit in vivo dose-responses.[4]

Consider optimizing the

delivery vehicle and dosing

regimen. A formulation with

PEG300 and Tween80 has

been suggested.[9]
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Quantitative Data Summary
Solubility Data

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 30 - 69 87.10 - 200.33

DMF 30 87.10

Ethanol 0.2 0.58

Data compiled from multiple sources.[3][6][7][8][9]

Storage Recommendations

Form Storage Temperature (°C) Duration

Powder -20 Up to 4 years

Powder 4 Days to weeks

Stock Solution (in solvent) -80 Up to 1 year

Stock Solution (in solvent) -20 Up to 1 month

Data compiled from multiple sources.[3][6][9][10]

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in DMSO

Materials: UNC3230 powder (Molecular Weight: 344.43 g/mol ), anhydrous DMSO, sterile

microcentrifuge tubes.

Calculation:

To prepare a 10 mM solution, you need 0.01 moles/liter.
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For 1 mg of UNC3230: (0.001 g) / (344.43 g/mol ) = 2.90 x 10⁻⁶ moles.

Volume of DMSO needed: (2.90 x 10⁻⁶ moles) / (0.01 moles/liter) = 2.90 x 10⁻⁴ L = 0.29

mL.

Procedure: a. Weigh out 1 mg of UNC3230 powder into a sterile microcentrifuge tube. b. Add

0.29 mL of anhydrous DMSO to the tube. c. Vortex the solution until the powder is

completely dissolved. If needed, sonicate briefly in a water bath. d. Aliquot the stock solution

into smaller, single-use volumes. e. Store the aliquots at -80°C.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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